Cas no 946230-38-2 (methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate)

• Product Name: methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate
• CAS No: 946230-38-2
• MF: C₂₂H₂₀N₂O₄
• MW: 376.405205726624
• CID: 5503587
• Update Time: 2025-05-24

methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[1-[(4-methylphenyl)methyl]-6-oxopyridine-3-carbonyl]amino]benzoate
• methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate

• Inchi： 1S/C22H20N2O4/c1-15-7-9-16(10-8-15)13-24-14-17(11-12-20(24)25)21(26)23-19-6-4-3-5-18(19)22(27)28-2/h3-12,14H,13H2,1-2H3,(H,23,26)
• InChI Key： HJIQUBVPCWZGSE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C1C=CC(=O)N(CC2=CC=C(C)C=C2)C=1)=O

Additional information on methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate

Methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate (CAS No. 946230-38-2): A Comprehensive Overview

The compound methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate (CAS No. 946230-38-2) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a dihydropyridine ring system and a benzoate ester group. The presence of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of dihydropyridine derivatives in drug discovery, particularly in the development of antihypertensive agents and neuroprotective drugs. The methyl benzoate ester group in this compound adds to its stability and bioavailability, making it an attractive candidate for further research. The 4-methylphenyl substituent introduces additional electronic effects, which can influence the molecule's reactivity and selectivity in various chemical reactions.

The synthesis of methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to construct the dihydropyridine ring system with high precision. The incorporation of the benzoate ester group is achieved through esterification reactions, ensuring optimal solubility and stability for downstream applications.

One of the most promising aspects of this compound is its potential as a drug delivery vehicle. The dihydropyridine ring system has been shown to exhibit excellent permeability across biological membranes, which is a critical factor for drug efficacy. Additionally, the methyl benzoate group enhances the molecule's ability to interact with cellular receptors, making it a valuable tool in targeted drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into the molecule's electronic structure, conformational flexibility, and binding affinity to various biological targets. For instance, molecular docking simulations have revealed that the dihydropyridine ring system can interact with G-protein coupled receptors (GPCRs), which are key targets in the treatment of cardiovascular diseases.

In terms of applications, methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate has shown potential in the development of neuroprotective agents. Experimental studies have demonstrated that this compound can modulate neuronal signaling pathways and reduce oxidative stress in vitro. These findings suggest that it could be a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's unique structure makes it an ideal candidate for use in bioimaging applications. The dihydropyridine ring system can act as a fluorescent probe, enabling real-time monitoring of cellular processes at the molecular level. This property has significant implications for both basic research and clinical diagnostics.

Despite its numerous advantages, further research is required to fully elucidate the mechanism of action of methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate and optimize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome challenges related to scalability, toxicity profiling, and regulatory approval.

In conclusion, methyl 2-{1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-amido}benzoate (CAS No. 946230-38) represents a cutting-edge molecule with vast opportunities in drug discovery and materials science. Its unique structure and functional groups make it a valuable asset for researchers seeking innovative solutions in these fields.